Cas no 517905-57-6 (Propanedioic acid, [(phenylamino)methylene]-, monomethyl ester)
517905-57-6 structure
Product Name:Propanedioic acid, [(phenylamino)methylene]-, monomethyl ester
CAS No:517905-57-6
MF:C11H11NO4
MW:221.209343194962
CID:1574313
Update Time:2024-08-24
Propanedioic acid, [(phenylamino)methylene]-, monomethyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanedioic acid, [(phenylamino)methylene]-, monomethyl ester
- Propanedioic acid, 2-[(phenylamino)methylene]-, 1-methyl ester
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- Inchi: 1S/C11H11NO4/c1-16-11(15)9(10(13)14)7-12-8-5-3-2-4-6-8/h2-7,12H,1H3,(H,13,14)
- InChI Key: JBQGLJKJSULSTQ-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(=CNC1=CC=CC=C1)C(O)=O
Computed Properties
- Exact Mass: 220.061
Experimental Properties
- Density: 1.329±0.06 g/cm3(Predicted)
- Boiling Point: 389.2±42.0 °C(Predicted)
- PSA: 78.46
- pka: 5.81±0.70(Predicted)
Propanedioic acid, [(phenylamino)methylene]-, monomethyl ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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